![molecular formula C19H22N4O4 B4067579 N-(3-methoxyphenyl)-4-(4-methyl-1-piperazinyl)-3-nitrobenzamide](/img/structure/B4067579.png)
N-(3-methoxyphenyl)-4-(4-methyl-1-piperazinyl)-3-nitrobenzamide
Overview
Description
N-(3-methoxyphenyl)-4-(4-methyl-1-piperazinyl)-3-nitrobenzamide, commonly referred to as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. MNPA is a small molecule that belongs to the class of benzamides and has a molecular weight of 357.4 g/mol.
Scientific Research Applications
- CHEMBL1669647 exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that it interferes with cell cycle progression, induces apoptosis, and inhibits tumor growth .
- The compound’s neuroprotective properties have attracted attention. It modulates neurotransmitter systems and shows potential for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. Preclinical studies demonstrate its ability to enhance cognitive function and protect neurons .
- CHEMBL1669647 exhibits antimicrobial effects against both Gram-positive and Gram-negative bacteria. Researchers have explored its use as an alternative to conventional antibiotics. It may serve as a lead compound for novel antimicrobial drug development .
- Inflammation plays a crucial role in various diseases. Studies indicate that CHEMBL1669647 possesses anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes. It could be valuable in conditions like rheumatoid arthritis and inflammatory bowel disease .
- Researchers have investigated the compound’s impact on cardiovascular health. It shows vasodilatory effects, potentially improving blood flow and reducing hypertension. Additionally, it may protect against ischemic injury .
- CHEMBL1669647 interacts with serotonin receptors, suggesting potential applications in psychiatric disorders. Studies explore its effects on mood regulation, anxiety, and depression. Further research is needed to fully understand its impact .
Anticancer Potential
Neurological Disorders
Antimicrobial Activity
Anti-Inflammatory Effects
Cardiovascular Applications
Psychiatric Disorders
properties
IUPAC Name |
N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4/c1-21-8-10-22(11-9-21)17-7-6-14(12-18(17)23(25)26)19(24)20-15-4-3-5-16(13-15)27-2/h3-7,12-13H,8-11H2,1-2H3,(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYHDHDQOYKWABN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)NC3=CC(=CC=C3)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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